2-((1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)-N-(4-(trifluoromethoxy)phenyl)acetamide

• IUPAC Name: 2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]sulfonyl-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C23H22F3N3O5S/c24-23(25,26)34-17-9-7-16(8-10-17)27-21(30)15-35(32,33)20-13-29(19-6-2-1-5-18(19)20)14-22(31)28-11-3-4-12-28/h1-2,5-10,13H,3-4,11-12,14-15H2,(H,27,30)
• InChI Key: WEDAOVMYARZLAI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC(=O)NC4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C23H22F3N3O5S
• Molecular Weight: 509.5 g/mol
• CAS No.: 878056-82-7

Description

2-((1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)-N-(4-(trifluoromethoxy)phenyl)acetamide is a useful research compound. Its molecular formula is C23H22F3N3O5S and its molecular weight is 509.5. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

Research in organic synthesis has explored the development of novel methodologies for the construction of complex molecules, which includes the synthesis of heterocyclic compounds and sulfonamide derivatives, showcasing the compound's relevance in creating pharmacologically active molecules and materials with unique properties.

• Heterocyclic Synthesis : Studies have demonstrated methods for synthesizing highly functionalized heterocycles, such as thiazines and pyridines, using compounds with sulfonyl and acetamide groups. These methodologies highlight the utility of such compounds in accessing diverse chemical spaces for potential drug discovery and materials science applications (Harb, Hussein, & Mousa, 2006); (Elgemeie, Elfahham, & Nabey, 1988).

• Sulfonamides and Pyrrolidines : The oxidative conditions have been used to generate N-sulfonylpyrrolidines from diphenylbutadienes, indicating the compound's potential in synthesizing novel sulfonamide derivatives with possible pharmacological activities (Moskalik et al., 2017).

Pharmacological Applications

The structural features of sulfonamides and related compounds have been investigated for their potential in drug development, particularly in the context of antimicrobial and anticancer activities.

• Antimicrobial Activity : Novel sulfonamide derivatives have been synthesized and evaluated for their antimicrobial properties, demonstrating the potential of such compounds in developing new antimicrobial agents (Fahim & Ismael, 2019).

• Anticancer Activity : Research has explored the cytotoxic effects of sulfonamide-derived isatins on hepatocellular carcinoma cell lines, suggesting the compound's relevance in the design and synthesis of new anticancer drugs (Eldeeb et al., 2022).

Materials Science

The synthesis of novel materials, such as fluorinated polyamides containing pyridine and sulfone moieties, has been reported, showing the compound's utility in creating high-performance polymers with desirable properties like high thermal stability and low dielectric constants, suitable for advanced electronic applications (Liu et al., 2013).